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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602

An in-depth guide for researchers, scientists, and drug development professionals on the safe
handling, storage, and emergency procedures for 4-Amino-1-benzylpiperidine.

This technical document provides a comprehensive overview of the safety data and handling
precautions for 4-Amino-1-benzylpiperidine (CAS No. 50541-93-0). The information is
compiled from various safety data sheets (SDS) and chemical databases to ensure a thorough
understanding of the potential hazards and the necessary safety measures. This guide is
intended for professionals in research and development who may handle this compound.

Chemical Identification and Physical Properties

4-Amino-1-benzylpiperidine is a substituted piperidine that serves as a versatile intermediate
in the synthesis of various bioactive molecules, particularly in pharmaceutical development.[1]
Its physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C12H1sN:2 [1112][3]
Molecular Weight 190.28 g/mol [3]
Appearance CoIorI-ess to pale yellow liquid (4]

or solid
Odor Amine-like, fishy [4]
Melting Point 90-93 °C
Boiling Point 152 °C at 9.7 mmHg
Density 0.933 g/mL at 25 °C
Flash Point >110 °C (>230 °F) [5]

Immiscible in water. Soluble in
Solubility organic solvents like ethanol [4]

and dichloromethane.

Vapor Pressure 0.000794 mmHg at 25 °C

Hazard Identification and Toxicological Information

While comprehensive toxicological data for 4-Amino-1-benzylpiperidine is limited in publicly
available literature, the compound is consistently classified with several hazards under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4]
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Hazard Classification GHS Category Description

Causes severe skin burns and
Skin Corrosion/Irritation Category 1C /2 eye damage, or causes skin
irritation.[5][6][7]

Serious Eye Damage/Eye Causes serious eye damage
o Category 1/ 2A ) T

Irritation or serious eye irritation.[5][6][7]

Specific Target Organ Toxicity May cause respiratory
] Category 3 o

(Single Exposure) irritation.[5][6][7]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[5]

Acute Toxicity (Dermal) Category 4 Harmful in contact with skin.[5]

Note: Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), for 4-Amino-1-benzylpiperidine are not readily available in the reviewed
literature. The hazard classifications are based on available SDS and chemical database

information.

Handling and Storage Precautions

Safe handling and storage are critical to minimize the risks associated with 4-Amino-1-
benzylpiperidine.

Handling:

e Handle in a well-ventilated area, preferably in a chemical fume hood.[6]
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

e Avoid contact with skin and eyes.[6]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[5][6]

e Wash hands thoroughly after handling.[5]
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» Do not eat, drink, or smoke in the work area.

Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][6]
o Store locked up.[6]

» Store under an inert atmosphere if possible to prevent degradation.[4]

¢ Incompatible materials include strong oxidizing agents and strong acids.[2][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on the potential for exposure. The following diagram
illustrates the logical selection of PPE when handling 4-Amino-1-benzylpiperidine.
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PPE Selection

Eye Protection:
g Chemical Safety Goggles
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~N I—_Iand Prqtection: 4 Verififation
Hazard Assessment Risk of Skin Contact Chemical Resistant Gloves A\
(e.g., Nitrile)
Final Check:

PPE is properly fitted
and in good condition.

Start: Handling Assess Risk of Exposure I
4-Amino-1-benzylpiperidine (Splash, Inhalation, Skin Contact) |

_/ Risk of Skin Contact Body Protection:
Lab Coat or
Chemical Resistant Apron

Risk of Inhalation

Respiratory Protection:
Use in Fume Hood.
If ventilation is inadequate,
use NIOSH-approved respirator.

Click to download full resolution via product page
Caption: PPE selection workflow for handling 4-Amino-1-benzylpiperidine.
Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.
First-Aid Measures:

¢ In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Seek immediate medical attention.[5]
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 In case of skin contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing and shoes. Seek immediate medical attention.[5]

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[5]

e |If swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water.
Seek immediate medical attention.[5]

Fire-Fighting Measures:

» Suitable extinguishing media: Use dry chemical, carbon dioxide (CO3z), water spray, or
alcohol-resistant foam.[5][6]

e Specific hazards: Hazardous combustion products include carbon oxides (CO, CO2) and
nitrogen oxides (NOx).[5]

e Protective equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures:

Ensure adequate ventilation and wear appropriate personal protective equipment.[5]

Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[5]

Collect the absorbed material and place it in a suitable, closed container for disposal.[5]

Prevent the product from entering drains.

The following diagram outlines a general workflow for responding to a chemical spill.
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Caption: General workflow for responding to a chemical spill.
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Experimental Protocols for Safety Evaluation

Detailed experimental protocols for the toxicological assessment of 4-Amino-1-
benzylpiperidine are not publicly available. However, the hazard classifications provided in
safety data sheets are typically derived from studies conducted according to internationally
recognized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

General Methodologies for Acute Toxicity Testing:

» Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to assess the
toxicity of a substance after a single oral dose.

o OECD 420 (Fixed Dose Procedure): Involves administering the substance at one of four
fixed dose levels (5, 50, 300, and 2000 mg/kg body weight) to a small number of animals.
The outcome is the observation of clear signs of toxicity at a particular dose level, rather
than death, to assign a GHS category.

o OECD 423 (Acute Toxic Class Method): A stepwise procedure where a small group of
animals (typically three) is dosed at a defined level. The mortality or moribundity of the
animals determines the next step, which could be dosing another group at a lower or
higher level. This method allows for the assignment of a GHS classification based on the
dose at which mortality is observed.

o OECD 425 (Up-and-Down Procedure): A sequential dosing method where animals are
dosed one at a time. The dose for each subsequent animal is adjusted up or down
depending on the outcome for the previous animal. This method allows for the calculation
of an LD50 value with a confidence interval.

» Acute Dermal Toxicity (OECD 402): This test assesses the toxic effects of a substance
applied to the skin. A single dose is applied to a small area of the skin of experimental
animals, and the animals are observed for signs of toxicity and mortality.

e Acute Inhalation Toxicity (OECD 403): This guideline is used to evaluate the toxicity of a
substance when inhaled. Animals are exposed to the substance (as a gas, vapor, aerosol, or
dust) in an inhalation chamber for a defined period, and toxic effects and mortality are
recorded.
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» Skin and Eye Irritation/Corrosion (OECD 404 and 405): These tests evaluate the potential of
a substance to cause irritation or corrosion to the skin and eyes. A small amount of the
substance is applied to the skin or into the eye of an experimental animal, and the effects are
observed and scored over a period of time.

For any new or not fully characterized compound like 4-Amino-1-benzylpiperidine, it is
recommended that any necessary toxicological testing be conducted by qualified personnel in
a facility compliant with Good Laboratory Practice (GLP) and according to the relevant OECD
guidelines.

Disposal Considerations

Dispose of 4-Amino-1-benzylpiperidine and its containers in accordance with local, regional,
and national regulations.[6] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste. Waste disposal should be handled by a licensed
professional waste disposal service.

This technical guide provides a summary of the available safety information for 4-Amino-1-
benzylpiperidine. It is essential for all users to consult the most up-to-date Safety Data Sheet
from their supplier before handling this chemical and to adhere to all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [4-Amino-1-benzylpiperidine: A Technical Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041602#4-amino-1-benzylpiperidine-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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